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Cat. No.: B1239774

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-a-Bisabolol, a naturally occurring sesquiterpene alcohol found in chamomile, is recognized
for its anti-inflammatory, anti-irritant, and antimicrobial properties.[1][2] Notably, it also functions
as a skin penetration enhancer, augmenting the percutaneous absorption of co-administered
active pharmaceutical ingredients (APIs).[1][3] This is primarily achieved by disrupting the
highly organized lipid structure of the stratum corneum, the outermost layer of the skin, thereby
increasing its fluidity and permeability.[4][5] These application notes provide detailed protocols
for in vivo models to assess the skin penetration enhancement effects of (-)-a-bisabolol, along
with methods for data analysis and visualization of the underlying mechanisms.

Mechanism of Action: Disruption of Stratum
Corneum Lipids

(-)-a-Bisabolol enhances skin penetration by interacting with the intercellular lipids of the
stratum corneum. This interaction disrupts the ordered lamellar structure of these lipids, leading
to an increase in their fluidity. This transient and reversible alteration of the skin's barrier
function facilitates the diffusion of other molecules through the stratum corneum.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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